Cas no 21945-22-2 (Spiro[4.4]nonan-1-ol, (1S)-)

Spiro[4.4]nonan-1-ol, (1S)- structure
Spiro[4.4]nonan-1-ol, (1S)- structure
Product Name:Spiro[4.4]nonan-1-ol, (1S)-
CAS No:21945-22-2
MF:C9H16O
MW:140.222743034363
CID:1405306
PubChem ID:12672537
Update Time:2025-04-20

Spiro[4.4]nonan-1-ol, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[4.4]nonan-1-ol, (1S)-
    • 21945-22-2
    • DTXSID00506395
    • (1S)-Spiro[4.4]nonan-1-ol
    • Inchi: 1S/C9H16O/c10-8-4-3-7-9(8)5-1-2-6-9/h8,10H,1-7H2/t8-/m0/s1
    • InChI Key: HQZIAZCARGNEME-QMMMGPOBSA-N
    • SMILES: O[C@H]1CCCC21CCCC2

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Spiro[4.4]nonan-1-ol, (1S)- Related Literature

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